2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide

• IUPAC Name: 2-pyrimidin-2-ylsulfanyl-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C14H12F3N3OS/c15-14(16,17)11-4-1-3-10(7-11)8-20-12(21)9-22-13-18-5-2-6-19-13/h1-7H,8-9H2,(H,20,21)
• InChI Key: MXGCSXCNQICVLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CNC(=O)CSC2=NC=CC=N2
• Molecular Formula: C14H12F3N3OS
• Molecular Weight: 327.33 g/mol

Description

2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide, also known as PTA, is a chemical compound that has gained significant interest in scientific research due to its unique properties. PTA is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key enzyme in the regulation of insulin signaling and glucose metabolism. In

Mechanism of Action

The mechanism of action of 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide involves the inhibition of PTP1B, which is a key enzyme in the regulation of insulin signaling and glucose metabolism. PTP1B dephosphorylates insulin receptor substrate-1 (IRS-1), which leads to the downregulation of insulin signaling. 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide binds to the active site of PTP1B and prevents its activity, leading to increased insulin sensitivity and glucose metabolism.
Biochemical and Physiological Effects:
2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide inhibits PTP1B activity with high selectivity and potency. In vivo studies have shown that 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide improves insulin sensitivity and glucose metabolism in animal models of type 2 diabetes. 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has also been shown to have anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of new drugs for these conditions.

Advantages and Limitations for Lab Experiments

2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of PTP1B, which makes it a valuable tool for studying the role of PTP1B in insulin signaling and glucose metabolism. 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide is also stable and easy to handle, which makes it suitable for use in cell-based assays and animal studies. However, 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in large-scale studies. 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide also has limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide. One area of research is the development of new PTP1B inhibitors with improved potency and selectivity. Another area of research is the investigation of the anti-inflammatory and anti-cancer properties of 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide, and the development of new drugs for these conditions. Additionally, the role of PTP1B in other physiological processes, such as the regulation of appetite and energy balance, is an area of increasing interest. Overall, the study of 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has the potential to lead to the development of new drugs for the treatment of metabolic disorders, inflammation, and cancer.

Synthesis Methods

The synthesis of 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide involves the reaction between 2-mercapto-pyrimidine and 3-(trifluoromethyl)benzylbromide in the presence of a base. The resulting product is then acetylated with acetic anhydride to yield 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide. The synthesis of 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has been optimized to improve the yield and purity of the product, and various modifications have been made to the reaction conditions to achieve this goal.

Scientific Research Applications

2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has been extensively studied in scientific research due to its potential as a therapeutic agent for the treatment of type 2 diabetes and other metabolic disorders. PTP1B is a negative regulator of insulin signaling, and its inhibition by 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide leads to improved insulin sensitivity and glucose metabolism. 2-(2-pyrimidinylthio)-N-[3-(trifluoromethyl)benzyl]acetamide has also been shown to have anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of new drugs for these conditions.